Cas no 34437-74-6 (Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-)

• Product Name: Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
• CAS No: 34437-74-6
• MF: C₄₂H₈₅NO₄
• MW: 668.128614187241
• CID: 1464206
• PubChem ID: 10462091
• Update Time: 2025-07-15

Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- Chemical and Physical Properties

Names and Identifiers

• Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
• N-tetracosanoyl-(4R)-hydroxysphinganine
• C24 Phytoceramide (t18:0/24:0)
• AKOS040756338
• N-24:0 Phytosphingosine, N-lignoceroyl-phytosphingosine (Saccharomyces Cerevisiae), powder
• CHEBI:52979
• Q27104803
• (2S,3S,4R)-2-Tetracosanoylamino-1,3,4-octadecanetriol
• N-(lignoceroyl)-phytosphingosine
• N-(tetracosanoyl)-4R-hydroxysphinganine
• ceramide-2 (phytosphingosine:N-C24:0)
• 34437-74-6
• cer2_24
• ceramide-2 (C24)
• N-tetracosanoyl-4-hydroxysphinganine
• N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-tetracosanamide
• N-(tetracosanoyl)-4-hydroxysphinganine
• SCHEMBL22910827
• Cer(t18:0/24:0)
• LMSP02030004
• N-tetracosanoylphytosphingosine
• C24 Phytosphingosine (t18:0/24:0)
• ceramide N(C24:0)P(C:18:0)
• N-(tetracosanoyl)-phytoceramide
• N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]tetracosanamide
• ceramide B (C24)
• DTXSID901216287
• N-(tetracosanoyl)phytosphingosine
• (2S,3S,4R)-N-tetracosanoyl-2-amino-1,3,4-octadecanetriol
• C24-PHYTOCERAMIDE
• N-((2S,3S,4R)-1,3,4-Trihydroxyoctadecan-2-yl)tetracosanamide

• Inchi： 1S/C42H85NO4/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-27-29-31-33-35-37-41(46)43-39(38-44)42(47)40(45)36-34-32-30-28-26-16-14-12-10-8-6-4-2/h39-40,42,44-45,47H,3-38H2,1-2H3,(H,43,46)/t39-,40+,42-/m0/s1
• InChI Key： ZESJDNWGTANZCC-LFVSMIGWSA-N
• SMILES： O[C@H](CCCCCCCCCCCCCC)[C@H]([C@H](CO)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O)O

Computed Properties

• Exact Mass: 667.64825
• Monoisotopic Mass: 667.64786019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 39
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.6
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79

Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides

Additional information on Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-

Comprehensive Overview of Tetracosanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- (CAS No. 34437-74-6)

Tetracosanamide, specifically N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-, is a structurally complex lipid derivative with significant potential in biomedical and cosmetic applications. This compound, identified by CAS No. 34437-74-6, belongs to the family of long-chain fatty acid amides, which are increasingly studied for their role in cellular signaling and skin barrier enhancement. Its unique stereochemistry, featuring multiple hydroxyl groups, contributes to its hydrophilic-lipophilic balance, making it a candidate for advanced drug delivery systems and moisturizing formulations.

Recent research highlights the growing interest in sphingolipid analogs like N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-tetracosanamide due to their resemblance to natural ceramides. Ceramides are critical for maintaining skin hydration and elasticity, a topic widely searched in anti-aging skincare forums. The compound’s ability to mimic these biological molecules positions it as a promising ingredient in dermatological products, aligning with consumer demand for science-backed cosmetics.

From a synthetic chemistry perspective, the stereospecificity of 34437-74-6 presents both challenges and opportunities. The (1S,2S,3R) configuration requires precise enzymatic or asymmetric synthesis methods, a subject frequently queried in organic chemistry databases. This specificity also enhances its biocompatibility, reducing risks of irritation—a key concern in clean beauty trends. Laboratories optimizing its production often explore green chemistry techniques to align with sustainability goals.

In pharmacological contexts, tetracosanamide derivatives are investigated for their anti-inflammatory properties, particularly in conditions like eczema or psoriasis. PubMed and other medical research platforms show rising searches for "lipid-based therapeutics," underscoring the relevance of this compound. Its amphiphilic nature allows integration into liposomal formulations, a hot topic in targeted drug delivery discussions.

The compound’s nomenclature, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-tetracosanamide, reflects its IUPAC naming conventions, often cited in chemical education resources. Students and professionals alike search for "how to interpret complex lipid names," making this a practical example. Additionally, its CAS registry number (34437-74-6) ensures unambiguous identification in patent literature and regulatory submissions.

Emerging applications include its use in biodegradable surfactants, responding to global demand for eco-friendly industrial chemicals. Patent analyses reveal innovations leveraging its low toxicity profile, a priority in OECD-compliant safety assessments. Such data is highly sought after in material science and cosmetic ingredient databases.

In summary, CAS No. 34437-74-6 represents a multifaceted compound bridging cosmetic science, pharmacology, and sustainable chemistry. Its alignment with trending searches—from barrier repair skincare to stereoselective synthesis—ensures its continued relevance in both academic and industrial spheres.